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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841 Get Quote

Note on Direct Blue 218 for Histological Staining
Initial searches for a histological staining protocol using Direct Blue 218 for collagen analysis

did not yield any established or validated scientific protocols. Direct Blue 218 is primarily

documented as a diazo dye used in the textile and paper industries.[1][2] Furthermore,

significant safety concerns are associated with this dye. It is classified as a potential carcinogen

and may cause skin sensitization.[3][4][5] Due to the lack of established protocols and the

hazardous nature of Direct Blue 218, its use in a research or clinical histology setting is not

recommended.

This document provides detailed protocols for well-established and widely accepted alternative

methods for the histological staining of collagen fibers: Picro-Sirius Red and Masson's

Trichrome. These methods offer reliable and reproducible results for the visualization and

quantification of collagen in tissue sections.

Alternative Protocol 1: Picro-Sirius Red Staining
Picro-Sirius Red (PSR) staining is a highly specific method for the visualization of collagen

fibers. Under polarized light, thick collagen fibers appear bright yellow or orange, while thinner

fibers, including reticular fibers, appear green.

Experimental Protocol: Picro-Sirius Red Staining
1. Reagent Preparation:
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Picro-Sirius Red Solution (0.1% Sirius Red in Picric Acid):

Dissolve 0.1 g of Sirius Red F3B (Direct Red 80) in 100 mL of saturated aqueous picric

acid.

Stir until fully dissolved. The solution is stable at room temperature.

Acidified Water (0.5% Acetic Acid):

Add 0.5 mL of glacial acetic acid to 99.5 mL of distilled water.

Weigert's Hematoxylin (for nuclear counterstaining, optional):

Prepare according to manufacturer's instructions or standard laboratory protocols.

2. Tissue Preparation:

Formalin-fixed, paraffin-embedded tissue sections (4-5 µm thick) are required.

Deparaffinize sections in xylene and rehydrate through a graded series of ethanol to distilled

water.

3. Staining Procedure:

If desired, perform nuclear counterstaining with Weigert's Hematoxylin.

Rinse thoroughly in running tap water.

Stain in Picro-Sirius Red solution for 1 hour.

Wash in two changes of acidified water.

Dehydrate rapidly through graded ethanol solutions.

Clear in xylene and mount with a resinous mounting medium.

Quantitative Data Summary: Picro-Sirius Red Staining
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Parameter Value

Sirius Red F3B Concentration 0.1% in saturated picric acid

Staining Time 1 hour

Washing Solution 0.5% Acetic Acid

Nuclear Counterstain (Optional) Weigert's Hematoxylin

Workflow for Picro-Sirius Red Staining

Tissue Preparation Staining Procedure Final Steps

Deparaffinize & Rehydrate Nuclear Counterstain
(Optional)

Picro-Sirius Red
(1 hour) Wash in Acidified Water Dehydrate Clear Mount

Click to download full resolution via product page

Caption: Workflow of the Picro-Sirius Red staining protocol.

Alternative Protocol 2: Masson's Trichrome Staining
Masson's Trichrome is a classic staining technique that differentiates collagen from other tissue

components such as muscle and cytoplasm.[6] Collagen fibers are stained blue or green,

nuclei are stained black, and muscle, cytoplasm, and keratin are stained red.

Experimental Protocol: Masson's Trichrome Staining
1. Reagent Preparation:

Bouin's Solution: (Use commercial or prepare: 75 mL saturated picric acid, 25 mL 40%

formaldehyde, 5 mL glacial acetic acid).

Weigert's Iron Hematoxylin: Prepare fresh by mixing equal parts of Solution A and Solution

B.
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Biebrich Scarlet-Acid Fuchsin Solution: (e.g., 0.9 g Biebrich scarlet, 0.1 g acid fuchsin, 1 mL

glacial acetic acid, 98 mL distilled water).

Phosphomolybdic-Phosphotungstic Acid Solution: (e.g., 2.5 g phosphomolybdic acid, 2.5 g

phosphotungstic acid, 100 mL distilled water).

Aniline Blue Solution: (2.5 g aniline blue, 2 mL glacial acetic acid, 98 mL distilled water).

1% Acetic Acid Solution: 1 mL glacial acetic acid in 99 mL distilled water.

2. Tissue Preparation:

Formalin-fixed, paraffin-embedded tissue sections (4-5 µm thick).

Deparaffinize and rehydrate to distilled water.

3. Staining Procedure:

Mordant in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.

Rinse in running tap water until the yellow color disappears.

Stain in Weigert's iron hematoxylin for 10 minutes.

Wash in running tap water for 10 minutes.

Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

Rinse in distilled water.

Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes.

Stain in aniline blue solution for 5-10 minutes.

Rinse briefly in distilled water.

Differentiate in 1% acetic acid solution for 1 minute.

Dehydrate through graded alcohols, clear in xylene, and mount.
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Quantitative Data Summary: Masson's Trichrome
Staining

Step Reagent Incubation Time

Mordanting Bouin's Solution
1 hour at 56-60°C or overnight

at RT

Nuclear Staining Weigert's Iron Hematoxylin 10 minutes

Cytoplasmic Staining Biebrich Scarlet-Acid Fuchsin 10-15 minutes

Differentiation 1
Phosphomolybdic-

Phosphotungstic Acid
10-15 minutes

Collagen Staining Aniline Blue Solution 5-10 minutes

Differentiation 2 1% Acetic Acid 1 minute

Workflow for Masson's Trichrome Staining
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Deparaffinized & Rehydrated Section

Mordant in Bouin's Solution

Wash

Stain Nuclei
(Weigert's Hematoxylin)

Wash

Stain Cytoplasm
(Biebrich Scarlet-Acid Fuchsin)

Rinse

Differentiate
(Phosphomolybdic-Phosphotungstic Acid)

Stain Collagen
(Aniline Blue)

Rinse

Differentiate
(1% Acetic Acid)

Dehydrate, Clear & Mount
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Caption: Step-by-step workflow for Masson's Trichrome staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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